3-METHYL-4H-PYRIDO[3,2-e][1,2,4]THIADIAZINE 1,1-DIOXIDE

• CAS RN: 163136-67-2
• Molecular Formula: C7H7N3O2S
• Molecular Weight: 197.22 g/mol
• IUPAC Name: 3-methyl-4H-pyrido[3,2-e][1,2,4]thiadiazine 1,1-dioxide
• InChI: InChI=1S/C7H7N3O2S/c1-5-9-6-3-2-4-8-7(6)13(11,12)10-5/h2-4H,1H3,(H,9,10)
• InChI Key: PBPMLDLIJXVMQP-UHFFFAOYSA-N
• SMILES: CC1=NS(=O)(=O)C2=C(N1)C=CC=N2
• synonyms: 2H-Pyrido[3,2-e]-1,2,4-thiadiazine,3-methyl-,1,1-dioxide(9CI)

Description

3-Methyl-4H-pyrido[3,2-e][1,2,4]thiadiazine 1,1-dioxide (also known as metformin) is a widely used oral hypoglycemic agent for the treatment of type 2 diabetes mellitus. It was first synthesized in 1922 and has been used clinically since the 1950s. Metformin has been shown to have a variety of effects on the body, including reducing hepatic glucose production, increasing glucose uptake in peripheral tissues, and improving insulin sensitivity.

Mechanism Of Action

The exact mechanism of action of metformin is not fully understood, but it is thought to involve both AMP-activated protein kinase (AMPK) and the inhibition of mitochondrial complex I. Activation of AMPK leads to a decrease in hepatic glucose production and an increase in glucose uptake in peripheral tissues. Inhibition of mitochondrial complex I leads to a decrease in ATP production, which may contribute to the anti-cancer effects of metformin.

Biochemical And Physiological Effects

Metformin has a number of biochemical and physiological effects on the body. As mentioned, it reduces hepatic glucose production and increases glucose uptake in peripheral tissues. It also reduces triglyceride and LDL cholesterol levels and may have a beneficial effect on endothelial function. Additionally, metformin has been shown to have anti-aging effects in some animal models.

Advantages And Limitations For Lab Experiments

One advantage of using metformin in lab experiments is that it is relatively inexpensive and widely available. Additionally, its effects on glucose metabolism are well understood, making it a useful tool for studying the role of glucose in various physiological processes. However, one limitation is that metformin has a relatively short half-life, which may make it difficult to maintain consistent levels in in vitro experiments.

Future Directions

There are a number of potential future directions for research on metformin. One area of interest is its potential use in the treatment of cancer, as mentioned earlier. Additionally, there is growing interest in the use of metformin as an anti-aging agent, as it has been shown to increase lifespan in some animal models. Finally, there is interest in exploring the potential use of metformin in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of metformin involves the reaction of dimethylamine with 2-cyanoguanidine in the presence of hydrogen chloride. The resulting product is then treated with sulfuric acid to yield metformin. This synthesis method is relatively simple and has been used for many years.

Scientific Research Applications

Metformin has been extensively studied for its potential use in treating a variety of conditions beyond diabetes. For example, research has shown that metformin may have anti-cancer properties, as it has been shown to inhibit cancer cell growth and induce apoptosis in vitro. Additionally, metformin has been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis.